N-(3,5-dimethoxyphenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H17NO4S/c1-22-16-10-15(11-17(12-16)23-2)19-24(20,21)18-8-7-13-5-3-4-6-14(13)9-18/h3-12,19H,1-2H3
• InChI Key: YXIWDWRVABESSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2)OC
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-naphthalenesulfonamide, commonly known as DNSA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been synthesized by several methods and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DNSA is not fully understood, but it is believed to involve the formation of a complex with metal ions. DNSA has been found to have a high affinity for copper ions, and it has been suggested that the complex formed between DNSA and copper ions may play a role in the anti-inflammatory and neuroprotective effects of DNSA.
Biochemical and Physiological Effects
DNSA has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and neuroprotective effects in vitro and in vivo. DNSA has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

DNSA has several advantages for lab experiments, including its high selectivity for metal ions and its fluorescent properties. However, DNSA has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the research on DNSA. One direction is to further investigate the mechanism of action of DNSA and its complex with metal ions. Another direction is to explore the potential applications of DNSA in the field of medicine, including as a potential treatment for Alzheimer's disease. Additionally, the development of new methods for the synthesis of DNSA and its derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

DNSA can be synthesized by several methods, including the reaction of 3,5-dimethoxyaniline with 2-naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and is followed by purification using column chromatography. Other methods of synthesis include the reaction of 3,5-dimethoxyaniline with 2-naphthalenesulfonyl azide or the reaction of 3,5-dimethoxyaniline with 2-naphthalenesulfonyl hydrazide in the presence of a catalyst such as copper powder.

Scientific Research Applications

DNSA has been used in scientific research for various purposes, including as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used as a ligand for the synthesis of metal complexes and as a catalyst for organic reactions. DNSA has been found to have potential applications in the field of medicine, including as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease.